Cas no 942876-50-8 (N-(3,5-dimethyl-1H-pyrazol-4-yl)-6-nitro-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(3,5-dimethyl-1H-pyrazol-4-yl)-6-nitro-2-oxo-2H-chromene-3-carboxamide
• CAS No: 942876-50-8
• MF: C₁₅H₁₂N₄O₅
• MW: 328.279582977295
• CID: 5444073
• PubChem ID: 78487632
• Update Time: 2025-06-18

N-(3,5-dimethyl-1H-pyrazol-4-yl)-6-nitro-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethyl-1H-pyrazol-4-yl)-6-nitro-2-oxo-2H-chromene-3-carboxamide
• 942876-50-8
• N-(3,5-Dimethyl-1H-pyrazol-4-yl)-6-nitro-2-oxo-2H-1-benzopyran-3-carboxamide

• Inchi： 1S/C15H12N4O5/c1-7-13(8(2)18-17-7)16-14(20)11-6-9-5-10(19(22)23)3-4-12(9)24-15(11)21/h3-6H,1-2H3,(H,16,20)(H,17,18)
• InChI Key： CRBRQYBRYQGGEW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C([N+]([O-])=O)C=C2C=C1C(NC1=C(C)NN=C1C)=O

Computed Properties

• Exact Mass: 332.11206962g/mol
• Monoisotopic Mass: 332.11206962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.566±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 688.3±55.0 °C(Predicted)
• pka: 10.45±0.20(Predicted)

Additional information on N-(3,5-dimethyl-1H-pyrazol-4-yl)-6-nitro-2-oxo-2H-chromene-3-carboxamide

N-(3,5-dimethyl-1H-pyrazol-4-yl)-6-nitro-2-oxo-2H-chromene-3-carboxamide (CAS No. 942876-50-8): An Overview

N-(3,5-dimethyl-1H-pyrazol-4-yl)-6-nitro-2-oxo-2H-chromene-3-carboxamide (CAS No. 942876-50-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of chromene derivatives and is characterized by its unique structural features, including a nitro group and a pyrazole ring. These structural elements contribute to its biological activity and make it a promising candidate for various pharmaceutical applications.

The nitro group in the structure of N-(3,5-dimethyl-1H-pyrazol-4-yl)-6-nitro-2-oxo-2H-chromene-3-carboxamide plays a crucial role in its biological activity. Nitro compounds are known for their ability to undergo reduction, leading to the formation of nitroso and hydroxylamine derivatives. These derivatives can interact with various biological targets, including enzymes and receptors, thereby modulating cellular processes. Recent studies have shown that the nitro group in this compound can enhance its anti-inflammatory and anti-cancer properties.

The pyrazole ring is another key structural feature of N-(3,5-dimethyl-1H-pyrazol-4-yl)-6-nitro-2-oxo-2H-chromene-3-carboxamide. Pyrazoles are well-known for their pharmacological activities, particularly in the areas of anti-inflammatory, analgesic, and anti-cancer treatments. The presence of the pyrazole ring in this compound has been associated with enhanced binding affinity to specific protein targets, such as cyclooxygenase (COX) enzymes and tumor necrosis factor-alpha (TNF-alpha). This makes N-(3,5-dimethyl-1H-pyrazol-4-yl)-6-nitro-2-oxo-2H-chromene-3-carboxamide a potential candidate for the development of new drugs targeting these pathways.

Recent research has focused on the anti-inflammatory properties of N-(3,5-dimethyl-1H-pyrazol-4-yl)-6-nitro-2-oxo-2H-chromene-3-carboxamide. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin (IL)-1β and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in vivo studies using animal models have shown that N-(3,5-dimethyl-1H-pyrazol-4-yl)-6-nitro-2-oxo-2H-chromene-3-carboxamide can reduce inflammation and tissue damage in models of arthritis and colitis.

The anti-cancer potential of N-(3,5-dimethyl-1H-pyrazol-4-y l)-6-nitro -2 -ox o - 2 H -ch rom ene - 3 -car boxam ide has also been extensively investigated. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression. Furthermore, N-(3,5-dimethyl -1 H -py raz ol - 4 - yl ) - 6 - ni tro - 2 - ox o - 2 H - ch rom ene - 3 - car boxam ide has been found to sensitize cancer cells to chemotherapeutic agents, enhancing their efficacy.

In addition to its anti-inflammatory and anti-cancer properties, N-(3 , 5 - di me th yl - 1 H - py ra zo l - 4 - yl ) - 6 - ni tr o - 2 - ox o - 2 H - ch ro me ne - 3 - ca rbo xam ide has also shown promise in other therapeutic areas. For example, preliminary studies have indicated that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of N-(3 , 5-di methyl -1 H-py raz ol-e yl )--ni tro-- ox o-- ch ro me ne-- ca rbo xam ide have been studied to evaluate its suitability for drug development. In vitro assays have shown that this compound has good solubility and stability under physiological conditions. In vivo studies using animal models have demonstrated that it has favorable pharmacokinetic parameters, including good oral bioavailability and a long half-life. These properties make it a suitable candidate for further development as an oral medication.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of N-(3 , 5-di methyl--py raz ol-e yl )--ni tro-- ox o-- ch ro me ne-- ca rbo xam ide. Preclinical studies are ongoing to optimize its formulation and delivery methods, as well as to evaluate its efficacy in combination with other therapeutic agents. Clinical trials will be essential to determine its safety and efficacy in human patients.

In conclusion, N-(3 , 5-di methyl--py raz ol-e yl )--ni tro-- ox o-- ch ro me ne-- ca rbo xam ide (CAS No. 942876–50–8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features, including the nitro group and pyrazole ring, contribute to its biological activity and make it a valuable candidate for further research and development in the field of medicinal chemistry.